2,6-Bis(phenylsulfinyl)pyridine

• Molecular Formula: C17H13NO2S2
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 2,6-bis(benzenesulfinyl)pyridine
• InChI: InChI=1S/C17H13NO2S2/c19-21(14-8-3-1-4-9-14)16-12-7-13-17(18-16)22(20)15-10-5-2-6-11-15/h1-13H
• InChI Key: SKMZKZTZJOQKFN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)C2=NC(=CC=C2)S(=O)C3=CC=CC=C3

Description

2,6-Bis(phenylsulfinyl)pyridine is a pyridine derivative featuring sulfinyl (–S(O)–) groups at the 2- and 6-positions, each bonded to a phenyl ring. This compound is structurally characterized by its electron-deficient pyridine core and electron-rich sulfinyl substituents, which confer unique redox and coordination properties.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 2,6-Disubstituted Pyridine Derivatives

Compound Name	Substituents	Key Properties/Applications	Reference ID
2,6-Bis(phenylsulfinyl)pyridine	Phenylsulfinyl (–S(O)Ph)	Potential redox activity, ligand for catalysis
2,6-Bis(diphenylphosphino)pyridine	Diphenylphosphino (–PPh₂)	Strong σ-donor; forms stable metal complexes
2,6-Bis(benzyloxy)pyridine	Benzyloxy (–OCH₂Ph)	Electron-donating; used in organic synthesis
2,6-Bis(1-azaazulen-2-yl)pyridine	1-Azaazulenyl	Strong emission in acidic media; pH-sensitive
2,6-Bis(5-(tert-butyl)-1H-pyrazol-3-yl)pyridine	Pyrazolyl	High An(III)/Ln(III) separation efficiency
2,6-Bis[(4R)-4-phenyl-2-oxazolinyl]pyridine	Oxazolinyl	Chiral ligand for asymmetric catalysis

Physical and Spectroscopic Properties

• Emission Behavior: 2,6-Bis(1-azaazulen-2-yl)pyridine exhibits intense emission in H₂SO₄ (quantum yield >1 × 10⁻³%), contrasting with weak emission in neutral solvents like CH₃CN or EtOH . Sulfinyl and phosphino analogs lack reported luminescence, highlighting the unique role of azaazulene’s extended π-system.
• Basicity: The pKa of 2,6-bis(1-azaazulen-2-yl)pyridine was determined via pH-dependent absorption titrations in 50% aqueous ethanol, revealing isosbestic points at 398 and 483 nm .

Research Findings and Data Tables

Table 2: Performance Metrics of Select Pyridine Derivatives

Compound	Application	Key Metric	Value/Result	Reference ID
2,6-Bis(5-(tert-butyl)-1H-pyrazol-3-yl)pyridine	An(III)/Ln(III) separation	SFAm(III)/Eu(III)	≈200
2,6-Bis(1-azaazulen-2-yl)pyridine	Emission in H₂SO₄	Quantum yield (Φ)	>1 × 10⁻³%
isoBu-BTP/SiO₂-P adsorbent	Dy adsorption capacity	Maximum adsorption (qₘ)	~15 mg/g
Pd/2,6-bis(oxazolinyl)pyridine complex	Asymmetric allylic alkylation	Stereoselectivity (E/Z)	>20:1